Cas no 412350-44-8 (N-(4-methylbenzenesulfonyl)-N'-(2-phenylethyl)guanidine)

• Product Name: N-(4-methylbenzenesulfonyl)-N'-(2-phenylethyl)guanidine
• CAS No: 412350-44-8
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 3977381
• PubChem ID: 7197395
• Update Time: 2025-05-26

N-(4-methylbenzenesulfonyl)-N'-(2-phenylethyl)guanidine Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[imino[(2-phenylethyl)amino]methyl]-4-methyl-
• N-(4-methylbenzenesulfonyl)-N'-(2-phenylethyl)guanidine
• SCHEMBL1829542
• 1-(4-methylphenyl)sulfonyl-2-(2-phenylethyl)guanidine
• F1857-0025
• SR-01000017465-1
• N-[aminophenethylaminomethylene]-4-methylbenzene-sulfonamide
• 4-methyl-N-(N-phenethylcarbamimidoyl)benzenesulfonamide
• AKOS024614653
• 412350-44-8
• AULMRDCPMOKPEU-UHFFFAOYSA-N
• SR-01000017465

• Inchi： 1S/C16H19N3O2S/c1-13-7-9-15(10-8-13)22(20,21)19-16(17)18-12-11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3,(H3,17,18,19)
• InChI Key： AULMRDCPMOKPEU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N/C(/N)=N/CCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 317.11979803Da
• Monoisotopic Mass: 317.11979803Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.9Ų

Additional information on N-(4-methylbenzenesulfonyl)-N'-(2-phenylethyl)guanidine

Comprehensive Overview of N-(4-methylbenzenesulfonyl)-N'-(2-phenylethyl)guanidine (CAS No. 412350-44-8)

N-(4-methylbenzenesulfonyl)-N'-(2-phenylethyl)guanidine, identified by its CAS number 412350-44-8, is a specialized organic compound with a unique molecular structure. This compound belongs to the guanidine derivatives family, which is widely studied for its diverse applications in medicinal chemistry and material science. The presence of both sulfonyl and phenylethyl groups in its structure contributes to its distinct physicochemical properties, making it a subject of interest for researchers and industrial applications alike.

In recent years, the demand for sulfonamide-based compounds like N-(4-methylbenzenesulfonyl)-N'-(2-phenylethyl)guanidine has surged due to their potential in drug discovery and development. Researchers are particularly intrigued by its role as a protein-protein interaction inhibitor, a hot topic in the field of targeted therapy. The compound's ability to modulate specific biological pathways has sparked discussions in forums and scientific communities, with many asking, "How does N-(4-methylbenzenesulfonyl)-N'-(2-phenylethyl)guanidine interact with cellular targets?" or "What are the synthetic routes for this guanidine derivative?".

The synthesis of CAS 412350-44-8 typically involves multi-step organic reactions, including sulfonylation and guanidine formation. Its molecular weight and solubility profile are often highlighted in technical datasheets, as these properties are critical for its application in high-throughput screening assays. Notably, the compound's stability under various pH conditions has been a focal point for formulation scientists, especially those working on bioavailability enhancement strategies.

From an industrial perspective, N-(4-methylbenzenesulfonyl)-N'-(2-phenylethyl)guanidine has garnered attention in the agrochemical sector, where its structural analogs show promise as plant growth regulators. This aligns with the growing global interest in sustainable agriculture, a trending topic across scientific and environmental platforms. Frequently searched queries such as "Eco-friendly applications of sulfonylguanidine compounds" reflect this emerging trend.

Quality control of 412350-44-8 is paramount, with analytical techniques like HPLC and mass spectrometry being employed to ensure purity. The compound's spectral data (including NMR and IR spectra) are often requested by researchers, as evidenced by common search terms like "Characterization methods for N-(4-methylbenzenesulfonyl)-N'-(2-phenylethyl)guanidine". These analytical aspects are crucial for reproducibility in scientific studies, a concern frequently raised in open science discussions.

In the context of intellectual property, CAS 412350-44-8 has been referenced in several patents related to small molecule therapeutics. This connects to the broader conversation about drug repurposing, a cost-effective strategy gaining traction in pharmaceutical R&D. The compound's structural versatility makes it a valuable scaffold for medicinal chemistry optimization, addressing current challenges in personalized medicine development.

Environmental considerations regarding N-(4-methylbenzenesulfonyl)-N'-(2-phenylethyl)guanidine have also emerged, with studies focusing on its biodegradation profile. This reflects the increasing emphasis on green chemistry principles in chemical design, a subject frequently searched alongside terms like "Sustainable synthesis of sulfonamide derivatives". The compound's ecotoxicological data remains an active area of investigation, particularly for industrial-scale applications.

From a commercial standpoint, suppliers often highlight the batch-to-batch consistency of 412350-44-8, responding to market demands for high-purity research chemicals. The global distribution network for this compound has expanded significantly, coinciding with the growth of contract research organizations and virtual screening platforms. Common purchaser inquiries include "Technical specifications for pharmaceutical-grade N-(4-methylbenzenesulfonyl)-N'-(2-phenylethyl)guanidine", underscoring the need for detailed product information.

Looking ahead, research on CAS 412350-44-8 continues to evolve, with particular interest in its potential structure-activity relationships. The scientific community remains engaged in exploring whether modifications to its sulfonyl moiety or phenylethyl side chain could yield compounds with enhanced pharmacological properties. This aligns with current trends in fragment-based drug design, a popular subject in recent medicinal chemistry conferences and publications.